Cas no 55330-53-5 (2-Propenenitrile, 3-amino-3-(4-pyridinyl)-)

• Product Name: 2-Propenenitrile, 3-amino-3-(4-pyridinyl)-
• CAS No: 55330-53-5
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD24394027
• CID: 4035088
• PubChem ID: 69284154
• Update Time: 2025-11-07

2-Propenenitrile, 3-amino-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-3-(4-pyridinyl)-
• 3-Amino-3-(4-pyridyl)acrylonitrile
• SY282661
• E86177
• MFCD24394027
• 55330-53-5
• SCHEMBL5026268

• MDL： MFCD24394027
• Inchi： 1S/C8H7N3/c9-4-1-8(10)7-2-5-11-6-3-7/h1-3,5-6H,10H2
• InChI Key： ZVNIUIBZGBTMOF-UHFFFAOYSA-N
• SMILES： C(#N)C=C(N)C1C=CN=CC=1

Computed Properties

• Exact Mass: 145.063997236Da
• Monoisotopic Mass: 145.063997236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Propenenitrile, 3-amino-3-(4-pyridinyl)-

Comprehensive Overview of 2-Propenenitrile, 3-amino-3-(4-pyridinyl)- (CAS No. 55330-53-5)

2-Propenenitrile, 3-amino-3-(4-pyridinyl)-, with the CAS number 55330-53-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure combining a pyridine ring and an acrylonitrile moiety, serves as a versatile intermediate in synthetic chemistry. Its applications span from drug development to advanced polymer formulations, making it a subject of interest for researchers and industry professionals alike.

The growing demand for high-performance materials and targeted therapeutics has propelled the relevance of 2-Propenenitrile, 3-amino-3-(4-pyridinyl)-. In recent years, the compound has been explored for its potential in designing smart polymers and bioactive molecules, aligning with trends in sustainable chemistry and green synthesis. Researchers are particularly intrigued by its ability to act as a building block for functionalized nanomaterials, which are pivotal in nanotechnology and biomedical engineering.

One of the most frequently asked questions about CAS 55330-53-5 revolves around its synthetic pathways and reaction mechanisms. Studies have demonstrated that this compound can be synthesized through nucleophilic addition reactions, leveraging the reactivity of its amino and cyano functional groups. Its pyridinyl component further enhances its utility in coordination chemistry, enabling the formation of metal-organic frameworks (MOFs)—a hot topic in materials science due to their applications in gas storage and catalysis.

In the context of drug discovery, 3-amino-3-(4-pyridinyl)-2-propenenitrile has shown promise as a precursor for heterocyclic compounds with potential pharmacological activity. Its structural features align with the design principles of kinase inhibitors and receptor modulators, which are critical in treating diseases like cancer and neurodegenerative disorders. This connection to precision medicine has driven increased searches for its structure-activity relationships (SAR) and toxicity profiles.

From an industrial perspective, the compound’s role in polymer modification is noteworthy. Its vinyl and nitrile groups facilitate cross-linking reactions, improving the mechanical and thermal properties of synthetic resins and adhesives. This aligns with the surge in demand for high-temperature-resistant materials in aerospace and electronics—a trend reflected in search queries like "advanced polymer additives" and "heat-resistant coatings."

Environmental and safety considerations are also pivotal when discussing 55330-53-5. While the compound is not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). Recent discussions in green chemistry forums emphasize the need for solvent-free synthesis and catalytic efficiency to minimize waste, resonating with the broader push toward eco-friendly chemical processes.

In summary, 2-Propenenitrile, 3-amino-3-(4-pyridinyl)- (CAS 55330-53-5) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted applications—from drug design to material engineering—make it a compelling subject for scientists and engineers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.